Cas no 4771-48-6 (4-Methyl-1H-indole-3-carbaldehyde)

• Product Name: 4-Methyl-1H-indole-3-carbaldehyde
• CAS No: 4771-48-6
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD00049345
• CID: 328260
• PubChem ID: 329826424
• Update Time: 2025-11-02

4-Methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1H-indole-3-carbaldehyde
• 4-Methylindole-3-caboxaldehyde
• 1H-Indole-3-carboxaldehyde, 4-methyl-
• 3-formyl-4-methylindole
• 4-Methylindole-3-carboxaldehyde
• 4-methyl-1H-indole-3-carbaldehyde(SALTDATA: FREE)
• 4-Methyl-3-indolecarboxaldehyde
• AMY25860
• 3-formyl-4-methylindole, AldrichCPR
• AS-11395
• AB01321454-02
• Z385446064
• MFCD00049345
• MB00440
• AKOS005171419
• SY023652
• 4-METHYLINDOLE-3-CARBALDEHYDE
• CS-0148699
• DTXSID80376210
• 4771-48-6
• EN300-52466
• O11259
• NCGC00326798-01
• SCHEMBL2309341
• M-4000
• OXMKZTMGJSTKPG-UHFFFAOYSA-N
• FT-0635436
• 3-formyl-4-methyl-1H-indole
• STK501558
• HY-W007980
• ALBB-005042
• CS-W007980
• DB-051472
• Antifungal agent 98

• MDL： MFCD00049345
• Inchi： 1S/C10H9NO/c1-7-3-2-4-9-10(7)8(6-12)5-11-9/h2-6,11H,1H3
• InChI Key： OXMKZTMGJSTKPG-UHFFFAOYSA-N
• SMILES： O=CC1=CNC2C=CC=C(C)C=21

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.9

Experimental Properties

• Color/Form: Uncertain
• Density: 1.226
• Melting Point: 192-194 ºC
• Boiling Point: 347°C at 760 mmHg
• Flash Point: 171.6°C
• Refractive Index: 1.698
• PSA: 32.86000
• LogP: 2.28880
• Solubility: Uncertain

4-Methyl-1H-indole-3-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： 26
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Additional information on 4-Methyl-1H-indole-3-carbaldehyde

Exploring the Properties and Applications of 4-Methyl-1H-indole-3-carbaldehyde (CAS No. 4771-48-6)

4-Methyl-1H-indole-3-carbaldehyde (CAS No. 4771-48-6) is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fragrance industries. This indole derivative is characterized by its unique molecular structure, featuring a methyl group at the 4-position and an aldehyde functional group at the 3-position of the indole ring. The compound's distinct chemical properties make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

In recent years, the demand for 4-Methyl-1H-indole-3-carbaldehyde has surged due to its role in the synthesis of pharmaceutical intermediates. Researchers are increasingly exploring its potential in designing novel drug candidates, especially those targeting neurological disorders and anti-inflammatory pathways. The compound's ability to act as a building block for more complex structures has made it a focal point in medicinal chemistry. Additionally, its relevance in flavor and fragrance applications has sparked interest among perfumers and food scientists, who value its subtle yet distinctive aromatic profile.

One of the most frequently asked questions about 4-Methyl-1H-indole-3-carbaldehyde revolves around its synthesis methods. The compound can be prepared through various routes, including the Vilsmeier-Haack reaction, which involves the formylation of 4-methylindole. This method is favored for its efficiency and scalability, making it suitable for industrial production. Another common query concerns the compound's solubility and stability. 4-Methyl-1H-indole-3-carbaldehyde is typically soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. Proper storage conditions, including protection from light and moisture, are essential to maintain its stability over time.

The growing interest in sustainable chemistry has also influenced the discourse around 4-Methyl-1H-indole-3-carbaldehyde. Researchers are investigating green synthesis approaches to minimize environmental impact while maintaining high yields. For instance, catalytic methods using biodegradable reagents or renewable resources are being explored as alternatives to traditional synthesis routes. This aligns with the broader trend of eco-friendly chemical production, which resonates with environmentally conscious consumers and industries.

Another hot topic related to 4-Methyl-1H-indole-3-carbaldehyde is its potential role in material science. Recent studies have highlighted its utility in the development of organic semiconductors and luminescent materials. The compound's conjugated system and electron-rich indole core make it a promising candidate for optoelectronic applications, such as organic light-emitting diodes (OLEDs) and sensors. This interdisciplinary appeal underscores the compound's versatility and relevance in cutting-edge research.

From a commercial perspective, the global market for 4-Methyl-1H-indole-3-carbaldehyde is expected to grow steadily, driven by its expanding applications in pharmaceuticals and specialty chemicals. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of end-users. Quality control measures, such as HPLC analysis and spectroscopic characterization, are critical to ensuring the compound's consistency and performance in various applications.

In conclusion, 4-Methyl-1H-indole-3-carbaldehyde (CAS No. 4771-48-6) is a multifaceted compound with broad utility across multiple industries. Its significance in drug discovery, fragrance formulation, and advanced materials highlights its enduring value in scientific and industrial contexts. As research continues to uncover new applications and synthesis methods, this compound is poised to remain a key player in the realm of specialty chemicals.